Cas no 1351616-05-1 (1-(3-chlorobenzoyl)-4-(2-phenyl-1H-imidazol-1-yl)methylpiperidine)

• Product Name: 1-(3-chlorobenzoyl)-4-(2-phenyl-1H-imidazol-1-yl)methylpiperidine
• CAS No: 1351616-05-1
• MF: C₂₂H₂₂ClN₃O
• MW: 379.882584095001
• CID: 6517882
• PubChem ID: 56763956
• Update Time: 2025-05-24

1-(3-chlorobenzoyl)-4-(2-phenyl-1H-imidazol-1-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorobenzoyl)-4-(2-phenyl-1H-imidazol-1-yl)methylpiperidine
• (3-chlorophenyl)-[4-[(2-phenylimidazol-1-yl)methyl]piperidin-1-yl]methanone
• F5822-0398
• (3-chlorophenyl)(4-((2-phenyl-1H-imidazol-1-yl)methyl)piperidin-1-yl)methanone
• AKOS024519459
• 1351616-05-1
• 1-(3-chlorobenzoyl)-4-[(2-phenyl-1H-imidazol-1-yl)methyl]piperidine
• VU0521269-1

• Inchi： 1S/C22H22ClN3O/c23-20-8-4-7-19(15-20)22(27)25-12-9-17(10-13-25)16-26-14-11-24-21(26)18-5-2-1-3-6-18/h1-8,11,14-15,17H,9-10,12-13,16H2
• InChI Key： AKKUBOKGVWWLNT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(N1CCC(CN2C=CN=C2C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 379.1451400g/mol
• Monoisotopic Mass: 379.1451400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 1-(3-chlorobenzoyl)-4-(2-phenyl-1H-imidazol-1-yl)methylpiperidine

Chemical Profile of 1-(3-chlorobenzoyl)-4-(2-phenyl-1H-imidazol-1-yl)methylpiperidine (CAS No. 1351616-05-1)

1-(3-chlorobenzoyl)-4-(2-phenyl-1H-imidazol-1-yl)methylpiperidine, identified by its Chemical Abstracts Service (CAS) number 1351616-05-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperidine class of heterocyclic amines, which are well-documented for their diverse pharmacological properties and roles in drug development. The structural framework of this molecule incorporates several key functional groups, including a 3-chlorobenzoyl moiety and a 2-phenyl-1H-imidazol-1-yl substituent, which contribute to its unique chemical reactivity and biological potential.

The 3-chlorobenzoyl group is a common pharmacophore in medicinal chemistry, often employed to enhance binding affinity and metabolic stability in drug candidates. Its presence in this compound suggests potential interactions with biological targets such as enzymes or receptors, which are critical for modulating physiological processes. Meanwhile, the 2-phenyl-1H-imidazol-1-yl moiety introduces additional complexity to the molecule, offering opportunities for selective binding and improved pharmacokinetic profiles. The combination of these structural elements makes 1-(3-chlorobenzoyl)-4-(2-phenyl-1H-imidazol-1-yl)methylpiperidine a promising candidate for further investigation in therapeutic applications.

In recent years, there has been growing interest in developing novel small-molecule inhibitors targeting specific biological pathways relevant to human diseases. The piperidine scaffold, in particular, has been extensively studied for its role in central nervous system (CNS) drugs, cardiovascular agents, and anti-inflammatory medications. The incorporation of imidazole rings into piperidine derivatives has further expanded their therapeutic scope, as imidazoles are known for their ability to modulate ion channels and enzyme activities. This compound exemplifies the strategic design of molecules that aim to leverage such structural motifs for therapeutic benefit.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of bioactive molecules like 1-(3-chlorobenzoyl)-4-(2-phenyl-1H-imidazol-1-yl)methylpiperidine. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression. Additionally, its structural features hint at potential interactions with receptors involved in pain modulation and neuroprotection. These preliminary findings underscore the importance of this molecule as a scaffold for developing next-generation pharmaceuticals.

The synthesis of 1-(3-chlorobenzoyl)-4-(2-phenyl-1H-imidazol-1-yl)methylpiperidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions, condensation processes, and purification techniques such as column chromatography. The successful preparation of this compound highlights the synthetic prowess required in modern medicinal chemistry labs to create complex molecules with tailored biological activities.

The pharmacological evaluation of this compound is ongoing, with researchers focusing on its potential effects on target proteins and cellular pathways. Preliminary in vitro assays have shown promising results regarding its ability to modulate enzyme activity and receptor binding. These findings are particularly intriguing given the increasing demand for selective inhibitors that can minimize side effects associated with non-specific drug interactions. Further studies are needed to elucidate the exact mechanisms of action and optimize dosing regimens for clinical applications.

The development of novel therapeutics often relies on understanding the structural determinants that govern molecular recognition between drugs and biological targets. In the case of 1-(3-chlorobenzoyl)-4-(2-phenyl-1H-imidazol-1-yl)methylpiperidine, computational modeling has played a crucial role in predicting how its functional groups interact with potential targets. Techniques such as molecular dynamics simulations and quantum mechanical calculations provide insights into binding affinities and conformational changes upon ligand-receptor interaction. Such methodologies are essential for guiding experimental efforts toward more effective drug candidates.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1351616-05-1 will remain at the forefront of drug discovery efforts. Their unique structural features offer a rich foundation for designing molecules with enhanced efficacy and selectivity. The integration of interdisciplinary approaches—combining synthetic chemistry, computational biology, and pharmacology—will be critical in translating these promising leads into viable clinical treatments.

The future prospects for 1-(3-chlorobenzoyl)-4-(2-phenyl-1H-imidazol-1-yl)methylpiperidine include further exploration of its pharmacological profile through both preclinical studies and clinical trials if deemed appropriate by regulatory agencies. Collaborative efforts between academic institutions, biotechnology companies, and pharmaceutical firms will be essential to advance this compound through the pipeline toward potential therapeutic use. The ongoing research underscores the dynamic nature of pharmaceutical science and the continuous quest for innovative solutions to complex medical challenges.